Cas no 39180-47-7 (methyl 6-chlorophenanthridine-3-carboxylate)

• Product Name: methyl 6-chlorophenanthridine-3-carboxylate
• CAS No: 39180-47-7
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• CID: 1497966
• PubChem ID: 217668
• Update Time: 2025-04-21

methyl 6-chlorophenanthridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chlorophenanthridine-3-carboxylate
• 39180-47-7
• Phenanthridine-3-carboxylic acid, 6-chloro-, methyl ester
• 5-22-03-00418 (Beilstein Handbook Reference)
• BRN 0411225
• 6-Chlorophenanthridine-3-carboxylic acid methyl ester
• 3-Carbometossi-6-clorofenantridina [Italian]
• 3-Carbometossi-6-clorofenantridina
• DTXSID20192416

• Inchi： 1S/C15H10ClNO2/c1-19-15(18)9-6-7-11-10-4-2-3-5-12(10)14(16)17-13(11)8-9/h2-8H,1H3
• InChI Key： LZUMLGDTBFOVPA-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C2C=CC(C(=O)OC)=CC2=N1

Computed Properties

• Exact Mass: 271.0401
• Monoisotopic Mass: 271.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 441.4°C at 760 mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.689
• PSA: 39.19